Cas no 1242897-97-7 (N-(4-chlorophenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-chlorophenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide
• CAS No: 1242897-97-7
• MF: C₁₉H₁₄ClN₅O₂S
• MW: 411.8648
• CID: 5344436
• Update Time: 2025-08-02

N-(4-chlorophenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-[(8-oxo-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)sulfanyl]acetamide
• Acetamide, N-(4-chlorophenyl)-2-[(7,8-dihydro-8-oxo-7-phenyl-1,2,4-triazolo[4,3-a]pyrazin-3-yl)thio]-
• N-(4-chlorophenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide
• N-(4-chlorophenyl)-2-[(8-oxo-7-phenyl-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio]acetamide
• N-(4-chlorophenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide

• Inchi： 1S/C19H14ClN5O2S/c20-13-6-8-14(9-7-13)21-16(26)12-28-19-23-22-17-18(27)24(10-11-25(17)19)15-4-2-1-3-5-15/h1-11H,12H2,(H,21,26)
• InChI Key： RKXBNXCXBKBHPY-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C([H])([H])SC1=NN=C2C(N(C([H])=C([H])N21)C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 607
• XLogP3: 3
• Topological Polar Surface Area: 105

Additional information on N-(4-chlorophenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide

Research Briefing on N-(4-chlorophenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide (CAS: 1242897-97-7)

In recent years, the compound N-(4-chlorophenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide (CAS: 1242897-97-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazolopyrazine scaffold, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(4-chlorophenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide involves a multi-step process that includes the formation of the triazolopyrazine core followed by the introduction of the sulfanylacetamide moiety. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including the chlorophenyl and phenyl groups, contribute to its stability and bioavailability, which are critical for its pharmacological activity.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target kinases such as JAK2 and PI3K, which are implicated in various cancers and autoimmune diseases. The sulfanylacetamide group plays a crucial role in binding to the active sites of these enzymes, thereby modulating their activity. These findings suggest that N-(4-chlorophenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide could serve as a lead compound for the development of novel therapeutics.

In preclinical models, the compound has demonstrated efficacy in reducing tumor growth and inflammation. For example, in a murine model of rheumatoid arthritis, administration of this molecule led to a significant reduction in joint inflammation and bone erosion. Similarly, in xenograft models of breast cancer, it inhibited tumor progression with minimal toxicity. These results highlight its potential as a dual-purpose agent for both inflammatory disorders and cancer treatment.

Despite these promising findings, challenges remain in the clinical translation of N-(4-chlorophenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring structural modifications to enhance its drug-like properties and reduce adverse effects. Additionally, combination therapies with existing drugs are being investigated to maximize therapeutic efficacy.

In conclusion, N-(4-chlorophenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide represents a promising candidate for the treatment of inflammatory diseases and cancer. Its unique chemical structure and potent biological activity make it a valuable subject for further research. Future studies should focus on optimizing its pharmacological profile and advancing it through clinical trials to fully realize its therapeutic potential.